Cas no 2228706-98-5 (tert-butyl N-{3-amino-2-5-(4-methylphenyl)furan-2-ylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-5-(4-methylphenyl)furan-2-ylpropyl}carbamate
• CAS No: 2228706-98-5
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• CID: 6190273
• PubChem ID: 165688808
• Update Time: 2025-06-29

tert-butyl N-{3-amino-2-5-(4-methylphenyl)furan-2-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-5-(4-methylphenyl)furan-2-ylpropyl}carbamate
• EN300-1902250
• tert-butyl N-{3-amino-2-[5-(4-methylphenyl)furan-2-yl]propyl}carbamate
• 2228706-98-5

• Inchi： 1S/C19H26N2O3/c1-13-5-7-14(8-6-13)16-9-10-17(23-16)15(11-20)12-21-18(22)24-19(2,3)4/h5-10,15H,11-12,20H2,1-4H3,(H,21,22)
• InChI Key： YTOWGSWQAYXAHY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=CC=C1C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 330.19434270g/mol
• Monoisotopic Mass: 330.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-{3-amino-2-5-(4-methylphenyl)furan-2-ylpropyl}carbamate

tert-butyl N-{3-amino-2-5-(4-methylphenyl)furan-2-ylpropyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-amino-2-5-(4-methylphenyl)furan-2-ylpropyl}carbamate, identified by the CAS number NO2228706-98-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in drug design due to their versatile functional groups and ability to form bioisosteres. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted furan ring system. The presence of the 4-methylphenyl group adds to the complexity and potential pharmacological activity of this molecule.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry, particularly in the development of anti-inflammatory and antitumor agents. The furan ring in this compound is a key structural element that contributes to its bioactivity. The substitution pattern on the furan ring, including the amino group and the 4-methylphenyl substituent, plays a crucial role in determining the compound's interactions with biological targets. For instance, the amino group can act as a hydrogen bond donor, enhancing the molecule's affinity for certain protein binding sites.

The synthesis of tert-butyl N-{3-amino-2-5-(4-methylphenyl)furan-2-ylpropyl}carbamate involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and protection/deprotection strategies. The use of tert-butyl groups as protecting agents for carbamate functionalities is well-documented, ensuring stability during intermediate steps while allowing for controlled release under specific conditions. This compound's synthesis also underscores the importance of stereochemistry and regioselectivity in organic synthesis, particularly when dealing with complex ring systems like furans.

In terms of pharmacokinetics, this compound exhibits promising properties that make it suitable for drug delivery applications. Studies have shown that the tert-butyl group enhances lipophilicity, which can improve absorption across biological membranes. Additionally, the presence of the amino group may influence the molecule's solubility and permeability, making it an attractive candidate for targeted drug delivery systems. Recent advancements in nanotechnology have enabled researchers to encapsulate such compounds within lipid nanoparticles or polymeric micelles, further enhancing their bioavailability and reducing systemic toxicity.

The biological activity of tert-butyl N-{3-amino-2-5-(4-methylphenyl)furan-2-ylpropyl}carbamate has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound demonstrates potent anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to modulate signaling pathways involved in cell proliferation and apoptosis makes it a potential candidate for cancer therapy. Recent research has focused on optimizing its pharmacokinetic profile through structural modifications, such as altering the substituents on the furan ring or modifying the carbamate moiety.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes hydrolysis and oxidation, leading to the formation of less complex byproducts. However, further research is needed to evaluate its persistence in different environmental compartments and its potential toxicity to aquatic organisms.

In conclusion, tert-butyl N-{3-amino-2-5-(4-methylphenyl)furan-2-ylpropyl}carbamate represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with recent advances in synthetic methodologies and drug delivery systems, positions it as a promising candidate for future clinical development. As research continues to uncover its full potential, this compound will undoubtedly play a significant role in advancing modern medicine.